Cas no 154877-65-3 (1-(6-Bromo-2-methylimidazo[1,2-a]pyridin-3-yl)ethanone)

1-(6-Bromo-2-methylimidazo[1,2-a]pyridin-3-yl)ethanone structure
154877-65-3 structure
Product Name:1-(6-Bromo-2-methylimidazo[1,2-a]pyridin-3-yl)ethanone
CAS No:154877-65-3
MF:C10H9BrN2O
MW:253.095261335373
CID:2111401
Update Time:2023-08-04

1-(6-Bromo-2-methylimidazo[1,2-a]pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(6-bromo-2-methylimidazo[1,2-a]pyridin-3-yl)Ethanone
    • PPFSZNZUCAFALT-UHFFFAOYSA-N
    • 1-{6-bromo-2-methylimidazo[1,2-a]pyridin-3-yl}ethan-1-one
    • 1-(6-Bromo-2-methylimidazo[1,2-a]pyridin-3-yl)ethanone
    • Inchi: 1S/C10H9BrN2O/c1-6-10(7(2)14)13-5-8(11)3-4-9(13)12-6/h3-5H,1-2H3
    • InChI Key: PPFSZNZUCAFALT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=NC(C)=C(C(C)=O)N2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Topological Polar Surface Area: 34.4
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